Cas no 112-25-4 (Ethylene glycol monohexyl ether)

• Product Name: Ethylene glycol monohexyl ether
• CAS No: 112-25-4
• MF: C₈H₁₈O₂
• MW: 146.2273
• MDL: MFCD00045997
• CID: 81918
• PubChem ID: 8170
• Update Time: 2025-07-24

Ethylene glycol monohexyl ether Chemical and Physical Properties

Names and Identifiers

• 2-hexyloxyethanol
• 22-(hexyloxy)-ethano
• 2-Hexoxyethanol
• 2-hexyloxy-ethano
• Cellosolve, n-hexyl-
• ethyleneglycol-n-monohexylether
• Glycol monohexyl ether
• Hexyl cellosolve
• 2-(n-Hexyloxy)ethanol
• Ethylene Glycol Monohexyl Ether
• 2-(Hexyloxy)Ethanol
• 2-Hexyloxy-1-ethanol
• 2-(Hexyloxy)ethanol C6E1 Hexylglycol
• 2-Ethynylthiophene
• C6E1
• Hexylglycol
• n-Hexyl Cellosolve
• n-hexyl-cellosolv
• 2-(hexyloxy)-ethano
• hexylcellosolve
• Ethanol, 2-(hexyloxy)-
• Ethylene glycol n-hexyl ether
• Ethanol, 2-hexyloxy-
• 2-(hexyloxy)ethan-1-ol
• Hexyl alcohol, ethoxylated
• Ethylene glycol-n-monohexyl ether
• 2-n-(Hexyloxy)ethanol
• Ethylene glycol hexyl ether
• UPGSWASWQBLSKZ-UHFFFAOYSA-N
• 7P0O8282NR
• Ethylene g
• Ethylene glycol monohexyl ether

• MDL： MFCD00045997
• Inchi： 1S/C8H18O2/c1-2-3-4-5-7-10-8-6-9/h9H,2-8H2,1H3
• InChI Key： UPGSWASWQBLSKZ-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1734691

Computed Properties

• Exact Mass: 146.13100
• Monoisotopic Mass: 146.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 55.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5
• Molecular Weight: 146.23
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.888 g/mL at 20 °C(lit.)
• Melting Point: -45°C(lit.)
• Boiling Point: 205°C(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.430
• Solubility: Slightly soluble (19 g/l) (25 º C),
• Water Partition Coefficient: Soluble in alcohol and ether, water (9.46 g/L ).
• PSA: 29.46000
• LogP: 1.57560
• Refractive Index: INDEX OF REFRACTION: 1.4291 @ 20 °C/D
• Vapor Pressure: 0.15 mmHg
• Solubility: It can dissolve ethyl cellulose, but not cellulose acetate, polyvinyl acetate, polymethylmethacrylate, etc

Ethylene glycol monohexyl ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2922 8/PG 3
• WGK Germany：1
• Hazard Category Code： 21/22-34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-23
• RTECS：KL2450000
• Hazardous Material Identification：
• Hazard Level：6.1
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R21/22
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Other Chemical additives Functional Additives

Additional information on Ethylene glycol monohexyl ether

Ethylene glycol monohexyl ether (CAS No. 112-25-4): Applications and Recent Research Developments

Ethylene glycol monohexyl ether, commonly known by its CAS number 112-25-4, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as 2-(hexylthio)ethanol or hexyl ethylene glycol ether, belongs to the class of glycol ethers and is characterized by its unique chemical structure, which includes both an ethylene glycol moiety and a hexyl group. The combination of these functional groups imparts distinct properties that make it valuable in multiple sectors, including pharmaceuticals, agrochemicals, and specialty chemicals.

The primary use of ethylene glycol monohexyl ether is as a solvent due to its excellent solvency for a wide range of organic compounds. Its ability to dissolve both polar and non-polar substances makes it particularly useful in formulating paints, coatings, and inks. Additionally, it serves as an effective cleaning agent and degreaser in industrial settings, where its ability to break down oils and greases is highly beneficial. The compound's low volatility and high boiling point also contribute to its stability in various chemical processes, making it a preferred choice in many applications.

In the realm of pharmaceutical research, ethylene glycol monohexyl ether has been explored for its potential role as an excipient in drug formulations. Excipients are non-active ingredients that aid in the delivery and stability of active pharmaceutical ingredients (APIs). Studies have shown that this compound can enhance the solubility of poorly soluble drugs, thereby improving their bioavailability. Furthermore, its compatibility with other pharmaceutical excipients makes it a promising candidate for developing novel drug delivery systems. Recent research has focused on its use in formulating oral liquids and injectable solutions, where its mild irritant profile and low toxicity make it suitable for human consumption.

Recent advancements in the field of agrochemicals have also highlighted the importance of ethylene glycol monohexyl ether. As a solvent and extractant, it plays a crucial role in the formulation of pesticides and herbicides. Its ability to dissolve active ingredients while maintaining their stability ensures that these products remain effective over time. Moreover, its environmental profile has been studied extensively, with research indicating that it degrades into less harmful compounds under certain conditions. This biodegradability makes it an attractive option for environmentally conscious formulations.

The compound's unique properties have also led to its exploration in the development of advanced materials. For instance, researchers have investigated its use as a precursor in polymer synthesis, where it can act as a chain transfer agent or a cross-linking agent. Its ability to modify the physical properties of polymers has opened up new possibilities for creating materials with tailored characteristics. These include improved flexibility, enhanced thermal stability, and better resistance to chemical degradation. Such developments are particularly relevant in industries requiring high-performance materials for specialized applications.

In addition to its industrial uses, ethylene glycol monohexyl ether has found applications in analytical chemistry. Its role as a chromatographic solvent has been well-documented, particularly in gas chromatography (GC) and high-performance liquid chromatography (HPLC). The compound's ability to interact with a wide range of analytes makes it useful for separating complex mixtures. Recent studies have also explored its use in sample preparation techniques, where it aids in the extraction and purification of target compounds from matrices such as soil or biological tissues.

The safety profile of ethylene glycol monohexyl ether is another area of interest. While it is generally considered safe when handled properly, exposure guidelines have been established to minimize potential health risks. Studies have examined its effects on human health, with findings indicating that acute exposure is unlikely to cause severe harm unless ingested in large quantities. Chronic exposure studies are ongoing, but current data suggest that prolonged contact with the compound does not pose significant health risks at typical usage levels.

The environmental impact of ethylene glycol monohexyl ether has also been scrutinized. Efforts have been made to develop more sustainable production methods that reduce waste and energy consumption. Additionally, research into its biodegradability has led to the identification of optimal conditions for its breakdown into environmentally benign products. These efforts align with global initiatives aimed at minimizing the ecological footprint of chemical products without compromising their efficacy.

Future research directions for ethylene glycol monohexyl ether include exploring new applications in green chemistry and sustainable technologies. For instance, researchers are investigating its potential use as a solvent replacement in processes where traditional solvents are being phased out due to environmental concerns. The development of eco-friendly formulations that utilize this compound could significantly reduce the environmental impact of various industries while maintaining high performance standards.

In conclusion, ethylene glycol monohexyl ether (CAS No. 112-25-4) is a multifaceted compound with diverse applications across multiple industries. Its role as a solvent, excipient, and material precursor underscores its versatility and importance in modern science and technology. Recent research continues to uncover new possibilities for this compound, reinforcing its value as a key player in both industrial and academic settings.